molecular formula C9H6ClNS2 B289815 2-[(4-Chlorophenyl)sulfanyl]-1,3-thiazole

2-[(4-Chlorophenyl)sulfanyl]-1,3-thiazole

Cat. No.: B289815
M. Wt: 227.7 g/mol
InChI Key: QOTZXBVPRSJIAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(4-Chlorophenyl)sulfanyl]-1,3-thiazole is a useful research compound. Its molecular formula is C9H6ClNS2 and its molecular weight is 227.7 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

2-(4-chlorophenyl)sulfanyl-1,3-thiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H6ClNS2/c10-7-1-3-8(4-2-7)13-9-11-5-6-12-9/h1-6H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOTZXBVPRSJIAJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1SC2=NC=CS2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H6ClNS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID001302974
Record name 2-[(4-Chlorophenyl)thio]thiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001302974
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

227.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

73120-23-7
Record name 2-[(4-Chlorophenyl)thio]thiazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=73120-23-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-[(4-Chlorophenyl)thio]thiazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID001302974
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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